2-phenoxy-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-phenoxy-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]ethanesulfonamide
• InChI: InChI=1S/C19H26N2O3S2/c22-26(23,13-11-24-19-4-2-1-3-5-19)20-14-17-6-9-21(10-7-17)15-18-8-12-25-16-18/h1-5,8,12,16-17,20H,6-7,9-11,13-15H2
• InChI Key: DXZDZQDSRXWJOP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CCOC2=CC=CC=C2)CC3=CSC=C3
• Molecular Formula: C19H26N2O3S2
• Molecular Weight: 394.6 g/mol

Description

2-phenoxy-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)ethanesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is a sulfonamide derivative that has been synthesized using a specific method, and it has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Evaluation

• Phospholipase A2 Inhibitors : A study by Oinuma et al. (1991) discusses the synthesis of benzenesulfonamides, including N-(phenylalkyl)piperidine derivatives, which act as potent inhibitors of membrane-bound phospholipase A2. These compounds, such as ER-3826, have shown protective effects in vivo, reducing myocardial infarction size in coronary occluded rats (Oinuma et al., 1991).

Experimental and Theoretical Analysis

• Antioxidant Properties : Ulaş (2020) synthesized an alkylaminophenol compound using the Petasis reaction, indicating its high antioxidant value, suggesting potential as a biologically active drug. The study provides both theoretical and experimental data supporting its properties (Ulaş, 2020).

Corrosion Inhibition Studies

• Corrosion Inhibitors : Research by Kaya et al. (2016) explored piperidine derivatives as corrosion inhibitors for iron. They investigated adsorption and inhibition properties, providing insights into molecular dynamics simulations and quantum chemical calculations (Kaya et al., 2016).

Pharmaceutical Research

• Antiallergic Agents : Shigenaga et al. (1993) synthesized N-[4-[4-(1H-indol-3-yl)piperidinoalkyl]-2-thiazolyl]alkanesulfonamides, evaluating their preventive effects on systemic anaphylaxis in guinea pigs. Compound FK613 was selected for further development as an antiallergic agent (Shigenaga et al., 1993).

Synthesis Methods

• Ethenesulfonamides Synthesis : Aramini et al. (2003) introduced an efficient synthesis method for E-arylethenesulfonamides starting from 1-hydroxy-1-arylalkanes, contributing to the chemical and pharmaceutical fields (Aramini et al., 2003).